4-bromo-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-bromo-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H18BrN3OS/c1-12-4-3-5-18(13(12)2)24-19(16-10-26-11-17(16)23-24)22-20(25)14-6-8-15(21)9-7-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key: JSYXXMLIYYVFNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)Br)C
• Molecular Formula: C20H18BrN3OS
• Molecular Weight: 428.3 g/mol

Description

The compound “4-bromo-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs and is known to have bioactive properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a pyrazole ring. The bromine atom attached to the benzamide group would be expected to significantly influence the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides are known to undergo a variety of reactions. For example, they can react with Grignard reagents to form ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom would likely make the compound relatively heavy and potentially more reactive.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound serves as a chemically differentiated building block for organic synthesis and medicinal chemistry. . Hindered amines are crucial in drug design due to their stability and ability to enhance drug pharmacokinetics and pharmacodynamics.

Internal Standard in Analytical Chemistry

4-Bromo-N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide can be used as an internal standard in analytical methods. For instance, it plays a role in determining iodine content in various contexts:

• .

Nonlinear Optical Materials

Single crystals of this compound have been grown and characterized for their third-order nonlinear optical properties. .

Organic Synthesis and Electrophilic Reactions

Researchers have synthesized related compounds using lithiation reactions. For example, 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide was prepared through successive direct lithiations and bromination reactions. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Benzamides are known to interact with a variety of biological targets, including enzymes and receptors.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity against a particular biological target, it could be further optimized and potentially developed into a drug.